Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate

• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol
• IUPAC Name: ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate
• InChI: InChI=1S/C18H19NO5/c1-4-24-18(21)13-7-5-6-8-14(13)19-17(20)12-9-10-15(22-2)16(11-12)23-3/h5-11H,4H2,1-3H3,(H,19,20)
• InChI Key: JDNKSOCMSPXTET-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)C2=CC(=C(C=C2)OC)OC

Description

Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate, also known as EDB, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. EDB is a derivative of benzocaine, which is a local anesthetic commonly used in medical applications. EDB has been found to possess unique properties that make it a promising candidate for use in various scientific research applications.

Mechanism of Action

The mechanism of action of Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate is not fully understood. However, studies have suggested that Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate has also been found to induce apoptosis, which is a process of programmed cell death that is important in the regulation of cell growth and development.
Biochemical and Physiological Effects:
Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate has been found to have several biochemical and physiological effects. Studies have shown that Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate can inhibit the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate has also been found to induce apoptosis, which is a process of programmed cell death that is important in the regulation of cell growth and development. Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate has also been found to have anti-inflammatory properties and can be used in the treatment of various inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate in lab experiments is its unique properties. Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate has been found to have anti-cancer and anti-inflammatory properties, which make it a promising candidate for use in various scientific research applications. However, Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate also has some limitations. One of the main limitations is that the mechanism of action of Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate is not fully understood, which makes it difficult to determine its potential applications in various fields of scientific research.

Future Directions

There are several future directions for the use of Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate in scientific research. One of the most promising directions is in the field of cancer research. Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate has been found to have anti-cancer properties and can inhibit the growth of cancer cells. Further research is needed to determine the potential applications of Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate in the treatment of various types of cancer. Another future direction is in the field of drug development. Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate has unique properties that make it a promising candidate for use in the development of new drugs. Further research is needed to determine the potential applications of Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate in the development of new drugs.

Synthesis Methods

Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate can be synthesized using a multi-step process that involves the reaction of 3,4-dimethoxybenzoic acid with ethylamine, followed by the reaction of the resulting compound with benzoyl chloride. The final product is obtained by recrystallization of the crude product.

Scientific Research Applications

Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate has been found to have potential applications in various fields of scientific research. One of the most promising applications of Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate is in the field of cancer research. Studies have shown that Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate has anti-cancer properties and can inhibit the growth of cancer cells. Ethyl 2-[(3,4-dimethoxybenzoyl)amino]benzoate has also been found to have anti-inflammatory properties and can be used in the treatment of various inflammatory diseases.